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Compound of Interest

Compound Name: McN5691

Cat. No.: B1662716 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and

Disposal Information

This document provides detailed procedural guidance for the safe handling and disposal of

McN5691, identified as DEVELOPER DV629C in the corresponding Safety Data Sheet (SDS

No.: MFP-5691). Adherence to these protocols is critical for maintaining a safe laboratory

environment and ensuring regulatory compliance. While this product is not classified as

hazardous, proper disposal is necessary to mitigate potential risks, such as dust explosion.

Summary of Key Information
McN5691 is a powder mixture primarily composed of ferrite, manganese oxide, and various

resins. The main hazard associated with this material is its potential to form an explosive

mixture with air if finely dispersed, a common characteristic of many organic powders.

Quantitative Data from Safety Data Sheet
The following table summarizes the occupational exposure limits for the components of

McN5691 as identified in the safety data sheet.
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Component CAS No. Percentage (%)
Occupational
Exposure Limits
(ACGIH-TLV, USA)

Ferrite (Iron oxide) 1309-37-1 60-70

10 mg/m³ (Inhalable

particles), 3.0 mg/m³

(Respirable particles)

[1]

Manganese oxide 1344-43-0 15-25

0.1 mg/m³ (Mn;

Inhalable Fraction),

0.02 mg/m³ (Mn;

Respirable Fraction)

[1]

Magnesium oxide 1309-48-4 1-10
Not specified in

provided SDS

Styrene acrylic resin Confidential 1-10
Not specified in

provided SDS

Acryl resin Confidential 1-10
Not specified in

provided SDS

Polyester resin Confidential 1-10
Not specified in

provided SDS

Organic pigment 147-14-8 < 1
Not specified in

provided SDS

Amorphous silica 7631-86-9 < 1
Not specified in

provided SDS

Experimental Protocols: Disposal Procedures
Personal Protective Equipment (PPE): Before handling McN5691 waste, ensure the following

PPE is worn:

Safety goggles or glasses

Gloves (nitrile or neoprene recommended)
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Lab coat

Dust mask or respirator (if there is a risk of generating dust)

Step-by-Step Disposal Protocol:

Waste Collection:

Collect waste McN5691 in a designated, clearly labeled, and sealable container.

The container should be made of a material compatible with the waste and should be kept

closed when not in use.[2]

Do not mix with other chemical wastes unless compatibility has been confirmed.

Container Labeling:

Label the waste container with "Hazardous Waste" (as a best practice for all lab-generated

waste), the full chemical name ("McN5691 - DEVELOPER DV629C"), and the date of

accumulation.[2]

Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

sources of ignition.[1]

Ensure the storage area is inaccessible to unauthorized personnel.

Disposal:

Dispose of the waste through your institution's Environmental Health and Safety (EHS)

office or a licensed hazardous waste disposal contractor.[2]

Provide the SDS to the disposal contractor to ensure they have all necessary information.

Under no circumstances should this material be disposed of down the drain or in regular

trash.[2]
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Spill Cleanup:

Evacuate and Ventilate: If a significant amount of dust is generated, evacuate the immediate

area and ensure adequate ventilation.

Containment: Prevent the further spread of the powder.

Cleanup:

For small spills, gently sweep up the material and place it in a sealed container for

disposal. Avoid creating dust clouds.

For larger spills, use a vacuum cleaner equipped with a HEPA filter.

Decontamination: Clean the spill area with soap and water.

Disposal: Dispose of all cleanup materials (e.g., contaminated cloths, vacuum bags) as

hazardous waste.

Visual Guidance: Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

McN5691.

Waste Generation Handling & Storage Final Disposal

McN5691 Waste Generated Collect in a
Designated, Labeled Container Seal Container Store in a Cool, Dry,

Well-Ventilated Area
Contact Environmental
Health & Safety (EHS) Professional Disposal

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of McN5691.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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